Cas no 807343-02-8 (N-(2-methylbenzyl)-1-propanamine hydrochloride)

• Product Name: N-(2-methylbenzyl)-1-propanamine hydrochloride
• CAS No: 807343-02-8
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 858920
• PubChem ID: 4722397
• Update Time: 2025-08-05

N-(2-methylbenzyl)-1-propanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylbenzyl)propan-1-amine
• N-[(2-methylphenyl)methyl]propan-1-amine
• (2-methylbenzyl)propylamine(SALTDATA: HCl)
• MFCD07410290
• 807343-02-8
• N-(2-METHYLBENZYL)-N-PROPYLAMINE
• N-(o-Tolylmethyl)propan-1-amine
• CHEMBRDG-BB 9070943
• SB75808
• (2-Methylbenzyl)propylamine
• N-(2-Methylbenzyl)-1-propanamine
• AKOS000189194
• [(2-methylphenyl)methyl](propyl)amine
• SCHEMBL13159608
• DTXSID60406009
• Benzenemethanamine, 2-methyl-N-propyl-
• BB 0218993
• C78482
• N-(2-methylbenzyl)-1-propanamine hydrochloride

• MDL： MFCD07410290
• Inchi： 1S/C11H17N/c1-3-8-12-9-11-7-5-4-6-10(11)2/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： FTQVVVUFLSQTNK-UHFFFAOYSA-N
• SMILES： N(CCC)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 163.13600
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.5

Experimental Properties

• Density: 0.905
• Boiling Point: 236.7°C at 760 mmHg
• Flash Point: 96.8°C
• Refractive Index: 1.504
• PSA: 12.03000
• LogP: 2.88550